2-methoxy-N-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)nicotinamide

• IUPAC Name: 2-methoxy-N-[2-(4-methyl-6-oxopyrimidin-1-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H16N4O3/c1-10-8-12(19)18(9-17-10)7-6-15-13(20)11-4-3-5-16-14(11)21-2/h3-5,8-9H,6-7H2,1-2H3,(H,15,20)
• InChI Key: AXRUWXKFIXDNIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CCNC(=O)C2=C(N=CC=C2)OC
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

2-methoxy-N-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)nicotinamide, also known as MRS1477, is a small molecule that has gained interest in the scientific community due to its potential therapeutic applications. This molecule belongs to the class of nicotinamide adenine dinucleotide (NAD+) precursors, which are compounds that can increase NAD+ levels in cells. NAD+ is a coenzyme that plays a crucial role in many cellular processes, including energy metabolism, DNA repair, and gene expression regulation.

Scientific Research Applications

Synthesis and Receptor Affinity

• A study on the synthesis of N-(1-ethyl-4-methylhexahydro-1,4-diazepin-6-yl)nicotinamide derivatives revealed their potent affinities for 5-HT3 and dopamine D2 receptors, highlighting the potential for nicotinamide derivatives in neuromodulation and therapeutic applications (Hirokawa, Yoshida, & Kato, 1998).

Molecular Structure Analysis

• Research on ethyl 2-methoxy-6-[(triphenylphosphoranylidene)amino]nicotinates demonstrated the impact of subtle molecular changes on crystal structures, emphasizing the role of nicotinamide derivatives in understanding molecular conformations and interactions (Cobo, Glidewell, Low, & Orozco, 2008).

Antiprotozoal Activity

• Studies on aza-analogues of furamidine, including nicotinamide derivatives, showed significant in vitro activity against Trypanosoma b.rhodesiense and Plasmodium falciparum, indicating potential applications in treating protozoal infections (Ismail, Brun, Easterbrook, Tanious, Wilson, & Boykin, 2003).

Antibacterial Activity

• The synthesis of 2,3,5,7-substituted-pyrido[2,3-d]pyrimidin-4(3H)-one derivatives from nicotinamides and their screening for antibacterial activity against both Gram-positive and Gram-negative bacteria highlight the potential of nicotinamide derivatives in developing new antibacterial agents (Bheemanapalli, Akkinepally, & Pamulaparthy, 2008).

Environmental Degradation

• Research on the degradation of chlorimuron-ethyl by Aspergillus niger, which involves nicotinamide derivatives, contributes to understanding the environmental fate of herbicides and the potential for bioremediation strategies (Sharma, Banerjee, & Choudhury, 2012).